Cas no 753455-42-4 (Benzoic acid, 3,5-dibromo-4-formyl-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, 3,5-dibromo-4-formyl-, 1,1-dimethylethyl ester
• CAS No: 753455-42-4
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 835838
• PubChem ID: 71651167
• Update Time: 2025-04-19

Benzoic acid, 3,5-dibromo-4-formyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dibromo-4-formyl-, 1,1-dimethylethyl ester
• TERT-BUTYL 3,5-DIBROMO-4-FORMYLBENZOATE
• tert-butyl 3,5-dibromo-4-formyl-benzoate
• 753455-42-4

• Inchi： 1S/C12H12Br2O3/c1-12(2,3)17-11(16)7-4-9(13)8(6-15)10(14)5-7/h4-6H,1-3H3
• InChI Key： YXIARMMFBCEILX-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(C=C(C=1)C(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 363.91327g/mol
• Monoisotopic Mass: 361.91532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų